Cas no 66999-65-3 (5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide)

5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide structure
66999-65-3 structure
Product Name:5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
CAS No:66999-65-3
MF:C7H5ClN4O
MW:196.593799352646
CID:889386
PubChem ID:325191
Update Time:2025-04-19

5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-chloro[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
    • 5-chloro-[1,2,4]triazolo[4,3-a]pyridine-3-carboxamide
    • DTXSID20315229
    • 66999-65-3
    • NSC293344
    • NSC-293344
    • Inchi: 1S/C7H5ClN4O/c8-4-2-1-3-5-10-11-7(6(9)13)12(4)5/h1-3H,(H2,9,13)
    • InChI Key: YOUDBNHVWKGUEY-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC2=NN=C(C(N)=O)N21

Computed Properties

  • Exact Mass: 196.01535
  • Monoisotopic Mass: 196.0151885g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 73.3Ų

Experimental Properties

  • PSA: 73.28
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